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Compound of Interest

Compound Name:
2',3-Dimethyl-4'-

methoxybutyrophenone

Cat. No.: B7940135

Get Quote

Executive Summary
This guide details the distinct reactivity profiles of 2',3'-dimethylbutyrophenone (ortho-

substituted) and 3',5'-dimethylbutyrophenone (meta-substituted).[1] While these compounds

are constitutional isomers sharing the same molecular weight and functional groups, their

behavior under photochemical and nucleophilic conditions diverges radically due to the Ortho

Effect.

2',3'-Dimethylbutyrophenone: Characterized by high steric hindrance and a dominant

photoenolization pathway upon irradiation.[1] It is resistant to nucleophilic attack.

3',5'-Dimethylbutyrophenone: Characterized by steric accessibility and a dominant Norrish

Type II photochemical pathway.[1] It reacts rapidly with nucleophiles.

Structural Analysis & Electronic Properties
The primary differentiator is the position of the methyl substituents on the phenyl ring relative to

the carbonyl group.
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Feature
2',3'-
Dimethylbutyrophenone

3',5'-
Dimethylbutyrophenone

Substitution Pattern Ortho, Meta (2,3-position) Meta, Meta (3,5-position)

Carbonyl Environment

Sterically Hindered: The 2'-

methyl group blocks the

trajectory for nucleophilic

attack (Burgi-Dunitz angle).[1]

[2]

Sterically Accessible: Methyl

groups are distant from the

reaction center.

Conformation

Twisted: Steric clash between

the 2'-methyl and carbonyl

oxygen forces the C=O bond

out of coplanarity with the ring,

reducing resonance

stabilization.

Planar: The carbonyl can

achieve coplanarity with the

phenyl ring, maximizing

-conjugation.[1]

Key Reactivity Driver

Photoenolization

(Intramolecular H-abstraction

from 2'-Me).

Norrish Type II (Intramolecular

H-abstraction from

-C of the chain).[1]

Note on Nomenclature: This guide assumes the standard IUPAC interpretation where primed

numbers (2', 3', 5') refer to ring positions. If "2',3-dimethyl" implies a methyl on the alkyl chain

(beta-position), reactivity would further differ via biradical stabilization, but the ortho-ring effect

described below remains the dominant factor.[1]

Photochemical Reactivity: The Divergent Pathways
The most critical difference lies in how these molecules manage excited-state energy.[1] Upon

UV irradiation, both molecules enter an excited triplet state (

), but their fates differ.
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A. 2',3'-Dimethylbutyrophenone: Photoenolization
The presence of the 2'-methyl (ortho) group opens a rapid deactivation channel.[1] The excited

carbonyl oxygen abstracts a hydrogen atom from the neighboring 2'-methyl group (1,5-

hydrogen shift).[1]

Mechanism: Formation of a transient xylylenol (photoenol).

Outcome: This process is reversible.[1] The photoenol rapidly relaxes back to the ground-

state ketone.[1] This cycle dissipates energy efficiently, effectively "protecting" the molecule

from other reactions like degradation.

Norrish Type II Suppression: Because photoenolization is kinetically faster (

), it outcompetes the abstraction of the

-hydrogen from the butyl chain (Norrish Type II).[1] Consequently, this isomer is
photochemically stable regarding cleavage.

B. 3',5'-Dimethylbutyrophenone: Norrish Type II Reaction
Lacking an ortho-hydrogen donor, this isomer follows the standard butyrophenone pathway.[1]

Mechanism: The excited carbonyl oxygen abstracts a

-hydrogen from the alkyl chain (1,5-hydrogen shift) to form a 1,4-biradical.[1]

Outcome: The biradical undergoes either:

Fragmentation (Cleavage): Breaking the

-

bond to yield 3',5'-dimethylacetophenone and ethene.[1]

Yang Cyclization: Forming a cyclobutanol derivative.[3]

Pathway Visualization (DOT Diagram)
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Excited Triplet State (T1)

2',3'-Dimethyl (Ortho-Substituted)

Isomer A

3',5'-Dimethyl (Meta-Substituted)

Isomer B

1,5-H Shift (from Ortho-Methyl)

Fast (k ~ 10^9 s^-1)

Photoenol Intermediate
(Short-lived)

Ground State Ketone
(No Net Reaction)

Relaxation

1,5-H Shift (from Gamma-Carbon)

Slower (k ~ 10^7 s^-1)

1,4-Biradical Intermediate

Cleavage Products:
Acetophenone deriv. + Ethene

Major Path

Cyclization Product:
Cyclobutanol

Minor Path

Click to download full resolution via product page

Caption: Divergent photochemical pathways. The 2',3'-isomer cycles reversibly via

photoenolization, while the 3',5'-isomer undergoes irreversible cleavage.[1]

Ground-State Reactivity: Nucleophilic Addition
In drug development, modifying the carbonyl group (e.g., reduction to alcohol, Grignard

addition) is standard.

2',3'-Dimethylbutyrophenone:

Reactivity: Significantly lower.[1][4]

Reason: The 2'-methyl group creates a "steric wall."[1] Reagents like Sodium Borohydride

(
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) or Grignard reagents (

) struggle to approach the carbonyl carbon at the required

angle.

Experimental Implication: Requires higher temperatures, stronger reagents (e.g.,

instead of

), or longer reaction times.[1]

3',5'-Dimethylbutyrophenone:

Reactivity:High (Standard).

Reason: The carbonyl is exposed.[3] The electron-donating methyl groups at the meta

positions make the carbonyl oxygen slightly more basic (Lewis base), facilitating acid-

catalyzed activation, while leaving the carbon accessible for nucleophilic attack.[1]

Experimental Protocols & Data
Experiment A: Photochemical Stability Test (Norrish Type II)
Objective: Quantify the quantum yield of cleavage to distinguish the isomers.

Preparation: Dissolve 0.05 M of each isomer in benzene (or acetonitrile).

Degassing: Purge solutions with Argon for 15 minutes to remove Oxygen (quencher).

Irradiation: Expose samples to UV light (

nm) using a merry-go-round reactor for equal dosage.

Analysis: Analyze aliquots by GC-MS every 30 minutes.

Metric: Monitor the disappearance of the starting material and appearance of the cleavage

product (substituted acetophenone).

Predicted Data:
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Compound
% Conversion (2
hrs)

Major Product Mechanism

2',3'-Dimethyl < 5% Trace Cyclobutanol
Photoenolization

(Reversible)

3',5'-Dimethyl > 60%

3',5'-

Dimethylacetophenon

e

Norrish Type II

(Cleavage)

Experiment B: Reduction Kinetics (Steric Probe)
Objective: Compare relative rates of nucleophilic attack.

Reagent: Sodium Borohydride (

, 1.0 eq) in Ethanol at 0°C.

Procedure: Add ketone to the borohydride solution.

Monitoring: Thin Layer Chromatography (TLC) or UV-Vis spectroscopy at 5-minute intervals.

Quench: Stop reaction with 1M HCl after 30 minutes.

Predicted Data:

Compound
Relative Rate (

)
Yield (30 min) Observation

2',3'-Dimethyl 0.05 < 10%

Reaction is sluggish

due to steric blocking.

[1]

3',5'-Dimethyl 1.00 (Reference) > 90%
Rapid conversion to

alcohol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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